molecular formula C7H6Br2OS B8485655 5-Bromo-3-bromoacetyl-2-methylthiophene

5-Bromo-3-bromoacetyl-2-methylthiophene

Cat. No.: B8485655
M. Wt: 298.00 g/mol
InChI Key: WCTOTYPELMVYTB-UHFFFAOYSA-N
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Description

5-Bromo-3-bromoacetyl-2-methylthiophene is a brominated thiophene derivative featuring a bromine atom at position 5, a bromoacetyl group at position 3, and a methyl group at position 2.

Properties

Molecular Formula

C7H6Br2OS

Molecular Weight

298.00 g/mol

IUPAC Name

2-bromo-1-(5-bromo-2-methylthiophen-3-yl)ethanone

InChI

InChI=1S/C7H6Br2OS/c1-4-5(6(10)3-8)2-7(9)11-4/h2H,3H2,1H3

InChI Key

WCTOTYPELMVYTB-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(S1)Br)C(=O)CBr

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Substituent Patterns and Molecular Properties

Compound Name Substituents (Thiophene Ring) Functional Groups Molecular Weight (g/mol) Key References
5-Bromo-3-bromoacetyl-2-methylthiophene Br (C5), BrCH₂CO (C3), CH₃ (C2) Bromoacetyl, methyl ~293.97* Inferred
3-(2-Bromoacetyl)-5-chlorothiophene-2-sulfonamide Cl (C5), BrCH₂CO (C3), SO₂NH₂ (C2) Bromoacetyl, sulfonamide 323.66
5-Bromo-2-(4-chlorophenyl)benzo[b]thiophene Br (C5), 4-Cl-C₆H₄ (C2) Benzene-fused, chloroaryl 323.63
2-Bromo-5-(diethoxymethyl)-3-methylthiophene Br (C2), CH(OEt)₂ (C5), CH₃ (C3) Diethoxymethyl, methyl 293.24
Methyl 3-amino-5-bromothiophene-2-carboxylate Br (C5), NH₂ (C3), CO₂Me (C2) Amino, ester 250.09

*Calculated based on formula C₇H₅Br₂OS.

Key Observations :

  • Substituent Diversity : The target compound’s bromoacetyl group distinguishes it from esters (e.g., ), sulfonamides (e.g., ), and fused-ring systems (e.g., ).
  • Electronic Effects : Bromine and bromoacetyl groups enhance electrophilicity, facilitating nucleophilic substitution or cross-coupling reactions, whereas methyl groups provide steric hindrance.

Comparison :

  • The target compound likely requires bromoacetylation at position 3, analogous to the method in , combined with bromination at position 5.
  • Suzuki coupling (as in ) could introduce aryl groups, but the methyl and bromoacetyl substituents may necessitate protective strategies.

Physicochemical Properties

  • Solubility: Bromoacetyl and bromine substituents reduce solubility in polar solvents compared to methyl esters (e.g., ) or amino derivatives.
  • Stability : Bromoacetyl groups may render the compound sensitive to hydrolysis or nucleophilic attack, unlike more stable sulfonamides (e.g., ) or fused-ring systems (e.g., ).
  • Reactivity: The bromoacetyl group is a potent electrophile, enabling conjugation with nucleophiles (e.g., amines or thiols), a property less pronounced in diethoxymethyl derivatives (e.g., ).

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